Cas no 59448-25-8 ((2,2'-Bipyridine)diiodonickel)

• Product Name: (2,2'-Bipyridine)diiodonickel
• CAS No: 59448-25-8
• MF: C₁₀H₈I₂N₂Ni
• MW: 468.686267852783
• CID: 4786718
• PubChem ID: 87143647
• Update Time: 2026-02-27

(2,2'-Bipyridine)diiodonickel Chemical and Physical Properties

Names and Identifiers

• (2,2'-Bipyridine)diiodonickel
• CS-0163427
• (2,2'-Bipyridin)NiI2
• SCHEMBL702300
• MFCD32672292
• D84009
• (2,2'-Bipyridine)diiodonickel(ii)
• diiodonickel;2-pyridin-2-ylpyridine
• (2,2 inverted exclamation mark -Bipyridine)diiodonickel
• DTXSID101319574
• bipyridyl; nickel(II) iodide
• SY316332
• 59448-25-8

• Inchi： 1S/C10H8N2.2HI.Ni/c1-3-7-11-9(5-1)10-6-2-4-8-12-10;;;/h1-8H;2*1H;/q;;;+2/p-2
• InChI Key： HXZGEUKJJFSILG-UHFFFAOYSA-L
• SMILES： I[Ni]I.N1C=CC=CC=1C1C=CC=CN=1

Computed Properties

• Exact Mass: 467.81304g/mol
• Monoisotopic Mass: 467.81304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8

Additional information on (2,2'-Bipyridine)diiodonickel

Diiodonickel (2,2'-Bipyridine): A Comprehensive Overview

Diiodonickel (2,2'-bipyridine), also known by its CAS number 59448-25-8, is a coordination compound that has garnered significant attention in the fields of organometallic chemistry and catalysis. This compound consists of a nickel center coordinated by two iodide ligands and a bidentate 2,2'-bipyridine ligand. The structure of this compound is characterized by the presence of a rigid bipyridine framework, which provides stability to the nickel center and facilitates various chemical transformations.

The synthesis of diiodonickel (2,2'-bipyridine) typically involves the reaction of nickel(II) iodide with 2,2'-bipyridine in a suitable solvent. This reaction is often carried out under mild conditions, making it accessible for laboratory-scale preparation. The resulting compound is a bright yellow solid that is soluble in common organic solvents such as dichloromethane and tetrahydrofuran.

One of the most notable applications of diiodonickel (2,2'-bipyridine) is in catalytic processes. Recent studies have highlighted its role as an efficient catalyst in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This reaction involves the coupling of aryl halides with boronic acids to form biaryl compounds, which are widely used in pharmaceuticals and materials science. The use of diiodonickel (2,2'-bipyridine) as a catalyst has been shown to significantly enhance the reaction efficiency and selectivity compared to traditional palladium-based catalysts.

In addition to its catalytic applications, diiodonickel (2,2'-bipyridine) has also been explored for its potential in electrochemical applications. Researchers have investigated its use in battery technologies, where it has demonstrated promising properties as an electrode material. The compound's ability to undergo reversible redox processes makes it a candidate for next-generation energy storage systems.

The structural properties of diiodonickel (2,2'-bipyridine) have been extensively studied using techniques such as X-ray crystallography and spectroscopy. These studies have provided insights into the geometry and electronic structure of the compound, which are critical for understanding its reactivity and functionality. The bidentate nature of the 2,2'-bipyridine ligand plays a crucial role in stabilizing the nickel center and influencing the compound's electronic properties.

Recent advancements in computational chemistry have further enhanced our understanding of diiodonickel (2,2'-bipyridine). Density functional theory (DFT) calculations have been employed to study the electronic structure and reactivity of this compound at the molecular level. These studies have provided valuable insights into the mechanisms underlying its catalytic activity and electrochemical behavior.

In conclusion, diiodonickel (2,2'-bipyridine), with its unique structural features and versatile applications, continues to be a subject of intense research interest. Its role as an efficient catalyst in cross-coupling reactions and its potential in electrochemical applications position it as a valuable compound in modern chemistry. As research progresses, new discoveries are expected to further expand the scope of applications for this intriguing compound.